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Compound of Interest

Compound Name: Pyriftalid

Cat. No. B154790

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, mechanism of action, and environmental fate of the herbicide Pyriftalid. The
information is tailored for researchers, scientists, and professionals involved in drug
development and agrochemical research.

Chemical Structure and Identifiers

Pyriftalid is a synthetic herbicide belonging to the pyrimidinyl benzoate chemical class.[1] It is
a chiral molecule, and the technical grade material is used as a racemic mixture.[2]

Chemical Structure:
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Table 1: Chemical Identifiers for Pyriftalid

Identifier Value Source

7-(4,6-dimethoxypyrimidin-2-
IUPAC Name yl)sulfanyl-3-methyl-3H-2- PubChem][3]
benzofuran-1-one

CAS Number 135186-78-6 PubChem][3]
Molecular Formula C15H14aN204S PubChem|[3]
Molecular Weight 318.35 g/mol PubChem

CC1C2=C(C(=CC=C2)SC3=N
SMILES PubChem
C(=CC(=N3)OC)OC)C(=0)01

INChI=1S/C15H14N204S/c1-
8-9-5-4-6-10(13(9)14(18)21-

InChl PubChem
8)22-15-16-11(19-2)7-12(17-

15)20-3/h4-8H,1-3H3

CGA 279233, 7-(4,6-
Dimethoxypyrimin-2-ylthio)-3-

Synonyms ) ypy ylthio) PubChem
methylisobenzofuran-1(3H)-

one

Physicochemical Properties

The physicochemical properties of Pyriftalid influence its environmental fate and behavior. It is
characterized by low water solubility and is semi-volatile.

Table 2: Physicochemical Properties of Pyriftalid
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Property Value Source
Melting Point 159-160 °C ChemicalBook
Boiling Point (Predicted) 555.6 + 60.0 °C ChemicalBook
Density (Predicted) 1.39 £ 0.1 g/cm3 ChemicalBook
Water Solubility Data not available

pKa (Predicted) -0.47 £ 0.50 ChemicalBook
Vapor Pressure Data not available

Octanol-Water Partition
Coefficient (LogP)

Data not available

Mechanism of Action

Pyriftalid is a selective, systemic herbicide that is primarily absorbed by the roots of plants. Its
mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as
acetohydroxyacid synthase (AHAS). This enzyme is crucial for the biosynthesis of branched-
chain amino acids (BCAASs) such as valine, leucine, and isoleucine. The inhibition of ALS
disrupts protein synthesis and cell division, ultimately leading to plant death.

Branched-Chain Amino Acid Biosynthesis Pathway

The following diagram illustrates the branched-chain amino acid biosynthesis pathway in plants
and indicates the point of inhibition by Pyriftalid.
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Caption: Branched-chain amino acid biosynthesis pathway and Pyriftalid's point of inhibition.
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Metabolism and Environmental Fate
Plant Metabolism

The metabolism of herbicides in plants is a key factor in their selectivity. In rice, detoxification of
herbicides often involves oxidative reactions (such as hydroxylation and dealkylation),
hydrolysis, and subsequent conjugation with glucose or glutathione. While specific metabolic
pathways for Pyriftalid in rice are not extensively detailed in the available literature, it is likely
that similar detoxification mechanisms are involved, leading to its selectivity.

Environmental Degradation

The persistence of a pesticide in the environment is often described by its half-life, the time it
takes for 50% of the applied amount to degrade. While specific half-life data for Pyriftalid is
limited, it is reported to be non-persistent in soil systems. The degradation of pesticides in the
environment can occur through microbial and photochemical processes.

» Microbial Degradation: Soil microorganisms play a significant role in the breakdown of
pesticides. For pyrethroid-like structures, the initial step of biodegradation is often the
hydrolysis of the ester bond by esterase enzymes found in various bacteria and fungi.

o Photodegradation: Sunlight can also contribute to the degradation of pesticides on soil
surfaces and in water. The rate of photodegradation is influenced by the intensity of light and
the presence of photosensitizing agents.

Ecotoxicology

Pyriftalid poses a potential risk to non-target organisms. It is reported to be moderately toxic to
birds, fish, and honeybees, with a more significant risk to aquatic invertebrates.

Table 3: Ecotoxicological Data for Pyriftalid
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Organism Endpoint Value Source

Daphnia magna

48h ECso >1.8 mg/L PubChem
(Water flea)
Fish (species not
- 96h LCso >1.8 mg/L PubChem
specified)
Algae (species not
72h ECso >1.8 mg/L PubChem

specified)

GHS hazard statements indicate that Pyriftalid may cause damage to organs through
prolonged or repeated exposure and is toxic to aquatic life with long-lasting effects.

Experimental Protocols
Herbicide Efficacy Testing in Rice

The following is a generalized protocol for evaluating the efficacy of a herbicide like Pyriftalid
in a paddy field setting.
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Herbicide Efficacy Experimental Workflow

1. Experimental Design
- Randomized Complete Block Design
- Treatments: Different rates of Pyriftalid, Weed-free control, Weedy check
- Replicates: 3-4

!

2. Field Preparation
- Puddling and leveling of paddy fields

!

3. Rice Transplanting
- Transplanting of rice seedlings

!

4. Herbicide Application
- Application of Pyriftalid at specified rates and growth stage of weeds

!

5. Data Collection
- Weed density and biomass at different intervals (e.g., 30, 60, 90 DAT)
- Crop phytotoxicity ratings
- Yield and yield components at harvest

!

6. Statistical Analysis
- Analysis of Variance (ANOVA)
- Mean comparison tests (e.g., DMRT, LSD)

!

7. Conclusion
- Determination of optimal application rate for effective weed control and crop safety

- /
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Caption: A generalized workflow for testing the efficacy of a rice herbicide.
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In Vitro Acetolactate Synthase (ALS) Inhibition Assay

This protocol outlines a general method for determining the inhibitory activity of a compound
like Pyriftalid on the ALS enzyme in vitro.

Methodology:
e Enzyme Extraction:

o Homogenize young, actively growing plant tissue (from a susceptible weed species) in an
extraction buffer containing cofactors (e.g., FAD, thiamine pyrophosphate) and protease
inhibitors.

o Centrifuge the homogenate to pellet cell debris and collect the supernatant containing the
crude enzyme extract.

e Enzyme Assay:

o Prepare a reaction mixture containing the enzyme extract, substrate (pyruvate), and
various concentrations of the inhibitor (Pyriftalid).

o Incubate the reaction mixture at an optimal temperature (e.g., 37°C) for a specific duration.

o Stop the reaction by adding acid (e.g., H2SOa4). This also catalyzes the conversion of the
enzymatic product, acetolactate, to acetoin.

e Quantification:

o Add creatine and a-naphthol to the reaction mixture and incubate to allow for color
development (Voges-Proskauer reaction).

o Measure the absorbance of the colored product (acetoin complex) at a specific
wavelength (e.g., 530 nm) using a spectrophotometer.

o Data Analysis:

o Calculate the percentage of enzyme inhibition for each inhibitor concentration relative to a
control without the inhibitor.
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o Determine the ICso value (the concentration of the inhibitor that causes 50% inhibition of
enzyme activity) by plotting the inhibition percentage against the logarithm of the inhibitor
concentration.

Residue Analysis

Analytical methods for determining Pyriftalid residues in environmental and biological samples
typically involve chromatographic techniques coupled with mass spectrometry.

General Procedure:

o Extraction: Extraction of Pyriftalid from the sample matrix (e.g., soil, water, plant tissue)
using an appropriate organic solvent.

o Clean-up: Removal of interfering co-extractives from the sample extract using techniques
such as solid-phase extraction (SPE).

e Analysis: Quantification of Pyriftalid using High-Performance Liquid Chromatography
(HPLC) or Gas Chromatography (GC) coupled with a mass spectrometer (MS) or a tandem
mass spectrometer (MS/MS).

Conclusion

Pyriftalid is an effective herbicide for weed control in rice, acting through the specific inhibition
of the ALS enzyme. Its physicochemical properties suggest low persistence in the soil.
However, its potential toxicity to aquatic invertebrates necessitates careful management to
minimize environmental impact. This guide provides a foundational understanding of Pyriftalid
for researchers and professionals in the agrochemical and life sciences fields. Further research
into its specific metabolic pathways in plants and degradation kinetics in various environmental
matrices would provide a more complete picture of its behavior and impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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